Cas no 1863928-52-2 ([(1-Fluorocyclopentyl)methyl](2-methylpropyl)amine)

• Product Name: [(1-Fluorocyclopentyl)methyl](2-methylpropyl)amine
• CAS No: 1863928-52-2
• MF: C₁₀H₂₀FN
• MW: 173.270906448364
• CID: 5719975
• PubChem ID: 126847985
• Update Time: 2023-10-25

[(1-Fluorocyclopentyl)methyl](2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• N-[(1-fluorocyclopentyl)methyl]-2-methylpropan-1-amine
• F1912-3118
• [(1-fluorocyclopentyl)methyl](2-methylpropyl)amine
• 1863928-52-2
• AKOS040801847
• Cyclopentanemethanamine, 1-fluoro-N-(2-methylpropyl)-
• (1-fluorocyclopentyl)methyl](2-methylpropyl)amine
• [(1-Fluorocyclopentyl)methyl](2-methylpropyl)amine

• Inchi： 1S/C10H20FN/c1-9(2)7-12-8-10(11)5-3-4-6-10/h9,12H,3-8H2,1-2H3
• InChI Key： MOMMOCJBMIUPDY-UHFFFAOYSA-N
• SMILES： FC1(CNCC(C)C)CCCC1

Computed Properties

• Exact Mass: 173.157977804g/mol
• Monoisotopic Mass: 173.157977804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 208.3±13.0 °C(Predicted)
• pka: 10.62±0.30(Predicted)